Cas no 1000343-40-7 (5-Amino-3-iodo-6-methyl (1H)Indazole)

5-Amino-3-iodo-6-methyl (1H)Indazole is a heterocyclic compound featuring an indazole core substituted with amino, iodo, and methyl functional groups. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The presence of the iodine atom offers reactivity for further functionalization via cross-coupling reactions, while the amino group enhances solubility and facilitates derivatization. This compound is of interest in medicinal chemistry for developing kinase inhibitors and other therapeutic agents. High purity and stability under controlled conditions ensure reliable performance in synthetic applications. Its well-defined structure supports precise modifications for targeted molecular design.

5-Amino-3-iodo-6-methyl (1H)Indazole structure

1000343-40-7 structure

Product Name:5-Amino-3-iodo-6-methyl (1H)Indazole

CAS No:1000343-40-7

MF:C₈H₈IN₃

MW:273.073693275452

CID:840472

PubChem ID:24729252

Update Time:2025-11-02

5-Amino-3-iodo-6-methyl (1H)Indazole Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-6-methyl-1H-indazol-5-amine
- 3-iodo-6-methyl-2H-indazol-5-amine
- 5-Amino-3-iodo-6-methyl (1H)indazole
- DB-185703
- AKOS022173113
- DTXSID90646658
- 1000343-40-7
- 5-Amino-3-iodo-6-methyl(1h)indazole
- 5-Amino-3-iodo-6-methyl (1H)Indazole
- Inchi： 1S/C8H8IN3/c1-4-2-7-5(3-6(4)10)8(9)12-11-7/h2-3H,10H2,1H3,(H,11,12)
- InChI Key： KHCABMPYPIFRLE-UHFFFAOYSA-N
- SMILES： IC1=C2C=C(C(C)=CC2=NN1)N

Computed Properties

Exact Mass: 272.97629g/mol
Monoisotopic Mass: 272.97629g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 54.7Å²

5-Amino-3-iodo-6-methyl (1H)Indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM150482-1g	3-iodo-6-methyl-1H-indazol-5-amine	1000343-40-7	95%	1g	$830	2021-08-05
Chemenu	CM150482-1g	3-iodo-6-methyl-1H-indazol-5-amine	1000343-40-7	95%	1g	$718	2023-02-19
TRC	A631883-1mg	5-Amino-3-iodo-6-methyl (1H)Indazole	1000343-40-7		1mg	$ 50.00	2022-06-07
TRC	A631883-2mg	5-Amino-3-iodo-6-methyl (1H)Indazole	1000343-40-7		2mg	$ 65.00	2022-06-07
TRC	A631883-10mg	5-Amino-3-iodo-6-methyl (1H)Indazole	1000343-40-7		10mg	$ 160.00	2022-06-07
Alichem	A269002378-1g	3-Iodo-6-methyl-1H-indazol-5-amine	1000343-40-7	95%	1g	$699.72	2023-09-04

5-Amino-3-iodo-6-methyl (1H)Indazole Related Literature

1. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Amino-3-iodo-6-methyl (1H)Indazole

5-Amino-3-iodo-6-methyl (1H)Indazole (CAS No. 1000343-40-7): A Comprehensive Overview

5-Amino-3-iodo-6-methyl (1H)Indazole (CAS No. 1000343-40-7) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique indazole core structure, is widely studied for its potential applications in drug discovery and development. The presence of an amino group, an iodo substituent, and a methyl group at specific positions on the indazole ring makes it a versatile intermediate for synthesizing more complex molecules.

The chemical properties of 5-Amino-3-iodo-6-methyl (1H)Indazole are of particular interest to researchers. Its molecular formula is C₈H₈IN₃, and it exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. The compound's stability under various conditions makes it suitable for use in a range of experimental settings. Recent studies have highlighted its role as a key building block in the synthesis of biologically active compounds, particularly those targeting enzyme inhibition and receptor modulation.

One of the most compelling aspects of 5-Amino-3-iodo-6-methyl (1H)Indazole is its potential application in cancer research. With the growing global focus on oncology, this compound has been investigated for its ability to interact with specific protein kinases involved in cell proliferation. Researchers are particularly interested in its structure-activity relationship (SAR), which could lead to the development of novel therapeutics. The iodo substituent in the molecule is often leveraged for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In addition to its role in drug discovery, 5-Amino-3-iodo-6-methyl (1H)Indazole is also utilized in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to form stable complexes with metals has opened new avenues for research in catalysis and sensor development. These interdisciplinary applications underscore its versatility and importance in modern scientific research.

The market demand for 5-Amino-3-iodo-6-methyl (1H)Indazole has seen a steady increase, driven by its expanding applications in both pharmaceuticals and materials science. Suppliers and manufacturers are focusing on optimizing synthesis routes to improve yield and purity, ensuring consistent quality for research and industrial use. The compound's CAS No. 1000343-40-7 serves as a critical identifier for procurement and regulatory compliance, making it easily accessible to researchers worldwide.

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In conclusion, 5-Amino-3-iodo-6-methyl (1H)Indazole (CAS No. 1000343-40-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and broad applicability make it a valuable asset for researchers and industries alike. As advancements in synthetic chemistry and molecular design continue, the role of this compound is expected to expand, further solidifying its importance in the scientific community.